2,5-dichloro-N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 2,5-dichloro-N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H14Cl2N4O3S2/c1-27-12-5-3-11(4-6-12)21-15(25)9-28-18-24-23-17(29-18)22-16(26)13-8-10(19)2-7-14(13)20/h2-8H,9H2,1H3,(H,21,25)(H,22,23,26)
• InChI Key: PZDDPWFKNUIHGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N4O3S2
• Molecular Weight: 469.4 g/mol

Description

2,5-dichloro-N-[5-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C18H14Cl2N4O3S2 and its molecular weight is 469.36. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

Research has explored the synthesis of thiadiazole-bearing hybrid molecules, demonstrating significant anticancer activities. The synthesis involves a cost-effective approach utilizing 5-amino-1,3,4-thiadiazole-2-thiol as a starting reagent. These molecules have shown promising in vitro anticancer activity, highlighting the potential of thiadiazole derivatives in cancer treatment research (Yushyn, Holota, & Lesyk, 2022).

Antimicrobial and Antifungal Action

Another study focused on the synthesis of 2,5-disubstituted 1,3,4-thiadiazoles, showing that these compounds exhibit sensitivity to both Gram-positive and Gram-negative bacteria and possess antifungal activity against Candida albicans. This indicates their potential as antimicrobial and antifungal agents, with one compound exhibiting particularly high antimicrobial activity warranting further investigation (Sych et al., 2019).

Nematocidal Activity

A series of 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide group have been synthesized and evaluated for their nematocidal activities. Certain compounds within this series demonstrated effective nematocidal activity against Bursaphelenchus xylophilus, suggesting that thiadiazole derivatives could serve as potential nematicides (Liu, Wang, Zhou, & Gan, 2022).

Complexation with Metal Ions

Studies have also explored the synthesis of thiadiazolobenzamide and its complexes with nickel and palladium ions. These complexes were characterized and analyzed for their properties, indicating the versatility of thiadiazole derivatives in forming complexes with metal ions, which could have implications in materials science and catalysis (Adhami et al., 2012).